Bruceine B
Bruceine B
Brucein B is a natural product found in Brucea javanica with data available.
Brand Name:
Vulcanchem
CAS No.:
25514-29-8
VCID:
VC21228270
InChI:
InChI=1S/C23H28O11/c1-8-10-5-12-22-7-32-23(20(30)31-4,17(22)15(19(29)34-12)33-9(2)24)18(28)14(27)16(22)21(10,3)6-11(25)13(8)26/h10,12,14-18,26-28H,5-7H2,1-4H3
SMILES:
CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O
Molecular Formula:
C23H28O11
Molecular Weight:
480.5 g/mol
Bruceine B
CAS No.: 25514-29-8
Cat. No.: VC21228270
Molecular Formula: C23H28O11
Molecular Weight: 480.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Brucein B is a natural product found in Brucea javanica with data available. |
|---|---|
| CAS No. | 25514-29-8 |
| Molecular Formula | C23H28O11 |
| Molecular Weight | 480.5 g/mol |
| IUPAC Name | methyl 3-acetyloxy-10,15,16-trihydroxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate |
| Standard InChI | InChI=1S/C23H28O11/c1-8-10-5-12-22-7-32-23(20(30)31-4,17(22)15(19(29)34-12)33-9(2)24)18(28)14(27)16(22)21(10,3)6-11(25)13(8)26/h10,12,14-18,26-28H,5-7H2,1-4H3 |
| Standard InChI Key | YDWODLQEUPYKGJ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(=O)C[C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@]([C@@H]4[C@H](C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O |
| SMILES | CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O |
| Canonical SMILES | CC1=C(C(=O)CC2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C)(OC5)C(=O)OC)O)O)C)O |
| Appearance | Powder |
| Boiling Point | 701.8±60.0 °C(Predicted) |
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